Cas no 2023168-86-5 (Hexane, 6-bromo-1,1-difluoro-5-methyl-)

• Product Name: Hexane, 6-bromo-1,1-difluoro-5-methyl-
• CAS No: 2023168-86-5
• MF: C₇H₁₃BrF₂
• MW: 215.07892870903
• CID: 5286111
• Update Time: 2025-05-20

Hexane, 6-bromo-1,1-difluoro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1,1-difluoro-5-methylhexane
• Hexane, 6-bromo-1,1-difluoro-5-methyl-

• Inchi： 1S/C7H13BrF2/c1-6(5-8)3-2-4-7(9)10/h6-7H,2-5H2,1H3
• InChI Key： VIVCUTAGSAXPPC-UHFFFAOYSA-N
• SMILES： BrCC(C)CCCC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 76
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Additional information on Hexane, 6-bromo-1,1-difluoro-5-methyl-

Hexane, 6-bromo-1,1-difluoro-5-methyl- (CAS No. 2023168-86-5): A Versatile Intermediate in Modern Chemical Synthesis

The compound Hexane, 6-bromo-1,1-difluoro-5-methyl- (CAS No. 2023168-86-5) represents a fascinating molecule with significant potential in the realm of organic synthesis and pharmaceutical development. Its unique structural features, characterized by the presence of a bromine substituent at the sixth carbon position and fluoro groups at the first carbon position, make it a valuable intermediate for constructing complex molecular architectures.

One of the most compelling aspects of this compound is its versatility in synthetic applications. The bromo and fluoro functional groups provide multiple points for further chemical modification, enabling chemists to explore diverse synthetic pathways. For instance, the bromine atom can be readily displaced by nucleophiles, while the fluoro groups can participate in various reactions such as cross-coupling and metal-catalyzed transformations.

In recent years, there has been growing interest in the use of fluorinated compounds in pharmaceuticals due to their favorable metabolic stability and bioavailability. The presence of fluoro substituents in drug molecules often enhances their pharmacokinetic properties, making them more effective and less prone to degradation. The compound Hexane, 6-bromo-1,1-difluoro-5-methyl- (CAS No. 2023168-86-5) is no exception and has been explored in several research studies as a building block for novel fluorinated drug candidates.

A notable application of this compound is in the synthesis of bioactive molecules with potential therapeutic applications. Researchers have leveraged its structural motifs to develop inhibitors targeting various biological pathways. For example, studies have shown that derivatives of this compound can interact with specific enzymes involved in cancer metabolism, offering promising leads for new anticancer therapies.

The role of fluorine atoms in modulating the electronic properties of molecules cannot be overstated. The electronegativity of fluorine introduces significant polarity to molecular systems, which can influence reactivity and binding affinity. In the context of drug design, this property is particularly advantageous as it allows for fine-tuning of molecular interactions with biological targets. The compound Hexane, 6-bromo-1,1-difluoro-5-methyl- (CAS No. 2023168-86-5) exemplifies how strategic placement of fluorine atoms can enhance the efficacy of pharmacological agents.

Moreover, the bromo substituent at the sixth carbon position offers additional synthetic flexibility. It serves as a convenient handle for introducing other functional groups through nucleophilic substitution reactions. This capability is particularly useful in multi-step syntheses where sequential functionalization is required to achieve the desired molecular complexity.

In industrial settings, the compound has found utility as a precursor for specialty chemicals used in agrochemicals and materials science. Its unique structure allows for the synthesis of polymers with tailored properties, such as enhanced thermal stability or biodegradability. These advancements underscore the broad applicability of fluorinated compounds across different sectors.

The development of new synthetic methodologies has further expanded the potential uses of Hexane, 6-bromo-1,1-difluoro-5-methyl- (CAS No. 2023168-86-5). Recent innovations in catalytic processes have enabled more efficient and sustainable routes to fluorinated intermediates, reducing reliance on traditional halogenation methods. Such advancements align with global efforts to promote green chemistry principles and minimize environmental impact.

One particularly innovative approach involves the use of transition metal catalysts to facilitate cross-coupling reactions between this compound and other organic fragments. These reactions have revolutionized synthetic organic chemistry by providing powerful tools for constructing complex molecules efficiently. The ability to interconnect different molecular fragments with high precision has opened new avenues for drug discovery and material design.

The future prospects for this compound are promising, with ongoing research exploring its role in next-generation therapeutics and materials. As our understanding of molecular interactions deepens, so too does our ability to harness its potential for beneficial applications. The combination of its structural features and synthetic versatility positions it as a cornerstone molecule in modern chemical research.